Cas no 2548983-51-1 (2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
• CAS No: 2548983-51-1
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 5361244
• Update Time: 2025-10-24

2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-oxo-1(2H)-pyridineacetic acid
• 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid

• Inchi： 1S/C12H16N2O5/c1-12(2,3)19-11(18)13-8-4-5-9(15)14(6-8)7-10(16)17/h4-6H,7H2,1-3H3,(H,13,18)(H,16,17)
• InChI Key： PBOUKOHARUIANO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(O)=O)C=C(NC(OC(C)(C)C)=O)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.0±45.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid

Recent Advances in the Study of 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid (CAS: 2548983-51-1)

The compound 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid (CAS: 2548983-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridinone scaffold and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, providing valuable insights into its mechanism of action and therapeutic utility.

One of the key areas of research has been the synthesis and characterization of 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development. The Boc-protected amino group was found to play a critical role in enhancing the compound's solubility and bioavailability, which are essential factors for oral administration.

In addition to its synthetic advancements, the biological activity of 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid has been extensively investigated. Recent in vitro studies have demonstrated its potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding positions the compound as a promising lead for developing new anti-inflammatory agents with reduced side effects compared to existing NSAIDs.

Furthermore, the compound's potential in targeted drug delivery systems has been explored. A recent publication in Advanced Drug Delivery Reviews (2024) discussed its use as a linker in prodrug designs, where the Boc group can be selectively cleaved under specific physiological conditions to release active drug molecules. This approach has been particularly relevant in cancer therapy, where targeted release can minimize systemic toxicity. The study also emphasized the compound's compatibility with various drug conjugates, further broadening its applicability in personalized medicine.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid. Pharmacokinetic studies have indicated variable absorption rates depending on the formulation, necessitating further optimization. Additionally, while the compound has shown low toxicity in preliminary animal studies, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research aims to address these gaps, with several preclinical trials currently underway to evaluate its efficacy in disease models.

In conclusion, 2-(5-{(tert-butoxy)carbonylamino}-2-oxo-1,2-dihydropyridin-1-yl)acetic acid (CAS: 2548983-51-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential in drug delivery systems make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies, particularly in inflammation and oncology. Future studies should focus on overcoming current limitations and advancing the compound toward clinical applications.